Cas no 841296-15-9 (Methyl 4-amino-3-formylbenzoate)

Methyl 4-amino-3-formylbenzoate is a versatile organic compound featuring both an amino and a formyl functional group attached to a benzoate ester framework. This structure makes it a valuable intermediate in pharmaceutical and fine chemical synthesis, particularly in the preparation of heterocyclic compounds and active pharmaceutical ingredients (APIs). The presence of reactive sites allows for selective modifications, enabling applications in drug discovery and material science. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows. The compound is commonly utilized in research and industrial settings for its role in constructing complex molecular architectures. Proper handling and storage are recommended to maintain its integrity.
Methyl 4-amino-3-formylbenzoate structure
841296-15-9 structure
Product Name:Methyl 4-amino-3-formylbenzoate
CAS No:841296-15-9
MF:C9H9NO3
MW:179.172662496567
MDL:MFCD16660047
CID:721260
PubChem ID:46911801
Update Time:2025-06-07

Methyl 4-amino-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-amino-3-formylbenzoate
    • Benzoic acid,4-amino-3-formyl-, methyl ester
    • 4-AMINO-3-FORMYL-BENZOIC ACID METHYL ESTER
    • methyl 3-formyl-4-aminobenzoate
    • methyl 4-amino-3-formyl-benzoate
    • Methyl 4-amino-3-formylbenzoate (ACI)
    • EN300-197849
    • DA-02485
    • Methyl4-amino-3-formylbenzoate
    • Benzoic acid, 4-amino-3-formyl-, methyl ester
    • MFCD16660047
    • CS-0043681
    • VNDSSJJSVMYZKF-UHFFFAOYSA-N
    • 841296-15-9
    • AKOS015890710
    • DTXSID80677239
    • SCHEMBL1433137
    • SY069077
    • AS-30658
    • MDL： MFCD16660047
    • Inchi： 1S/C9H9NO3/c1-13-9(12)6-2-3-8(10)7(4-6)5-11/h2-5H,10H2,1H3
    • InChI Key： VNDSSJJSVMYZKF-UHFFFAOYSA-N
    • SMILES： O=CC1C(N)=CC=C(C(OC)=O)C=1

Computed Properties

  • Exact Mass: 179.05800
  • Monoisotopic Mass: 179.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.4A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.268
  • Boiling Point: 374.203 °C at 760 mmHg
  • Flash Point: 216.807 °C
  • PSA: 69.39000
  • LogP: 1.44910
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 4-amino-3-formylbenzoate Security Information

Methyl 4-amino-3-formylbenzoate Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 4-amino-3-formylbenzoate Pricemore >>

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Methyl 4-amino-3-formylbenzoate Production Method

Production Method 1

148625-35-8 148625-35-8
841296-15-9 841296-15-9
Reaction Conditions
1.1 Reagents: Iron ,  Hydrochloric acid Solvents: Ethanol ,  Acetic acid ,  Water ;  15 min, reflux; 30 min, 25 °C
Reference
α-Amination of Nitrogen Heterocycles: Ring-Fused Aminals
Zhang, Chen; De, Chandra Kanta; Mal, Rudrajit; Seidel, Daniel, Journal of the American Chemical Society, 2008, 130(2), 416-417

Production Method 2

148625-35-8 148625-35-8
841296-15-9 841296-15-9
Reaction Conditions
1.1 Reagents: Iron Catalysts: Hydrochloric acid Solvents: Ethanol ,  Acetic acid ,  Water ;  1 h, reflux
Reference
Gold-Catalyzed Annulation of Ynamides with Aminocarbonyls as a Route to 2-Aminoquinolines Diversely Substituted at the 4th-Position
Shcherbakov, Nikolay V.; Kotikova, Polina F.; Chikunova, Elena I.; Dar'in, Dmitry V.; Kukushkin, Vadim Yu.; et al, Advanced Synthesis & Catalysis, 2023, 365(14), 2428-2434

Production Method 3

148625-35-8 148625-35-8
841296-15-9 841296-15-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  2 h, rt
Reference
Allosteres to regulate neurotransmitter sulfonation
Darrah, Kristie; Wang, Ting; Cook, Ian; Cacace, Mary; Deiters, Alexander; et al, Journal of Biological Chemistry, 2019, 294(7), 2293-2301

Production Method 4

148625-35-8 148625-35-8
841296-15-9 841296-15-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
Reference
Novel CGRP receptor antagonists from central amide replacements causing a reversal of preferred chirality
Wood, Michael R.; Schirripa, Kathy M.; Kim, June J.; Bednar, Rodney A.; Fay, John F.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(22), 6827-6830

Production Method 5

148625-35-8 148625-35-8
841296-15-9 841296-15-9
Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid ,  Acetone ,  Water ;  8 h, reflux
Reference
A general and efficient approach to 2H-indazoles and 1H-pyrazoles through copper-catalyzed intramolecular N-N bond formation under mild conditions
Hu, Jiantao; Cheng, Yongfeng; Yang, Yiqing; Rao, Yu, Chemical Communications (Cambridge, 2011, 47(36), 10133-10135

Production Method 6

148625-35-8 148625-35-8
841296-15-9 841296-15-9
Reaction Conditions
1.1 Reagents: Iron ,  Hydrochloric acid Solvents: Ethanol ,  Water ;  60 min, 70 °C
Reference
Gold(I)-Catalyzed Unprecedented Rearrangement Reaction Between 2-Aminobenzaldehydes with Propargyl Amines: An Expedient Route to 3-Aminoquinolines
Patil, Nitin T.; Raut, Vivek S.; Shinde, Valmik S.; Gayatri, Gaddamanugu; Sastry, G. Narahari, Chemistry - A European Journal, 2012, 18(18), 5530-5535

Methyl 4-amino-3-formylbenzoate Raw materials

Methyl 4-amino-3-formylbenzoate Preparation Products

Methyl 4-amino-3-formylbenzoate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:841296-15-9)4-Amino-3-formyl-benzoic acid methyl ester
Order Number:sfd18107
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
(CAS:841296-15-9)4-Amino-3-formyl-benzoic acid methyl ester
sfd18107
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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